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Compound of Interest

Compound Name: Spiramilactone B

Cat. No.: B15594300

Disclaimer: The information provided pertains to Spironolactone. It is highly probable that
"Spiramilactone B" is a typographical error for Spironolactone, a widely recognized
potassium-sparing diuretic. The following procedures are based on available safety data for
Spironolactone.

This guide furnishes essential safety and logistical information for the proper disposal of
Spironolactone, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is critical to ensure personal safety and environmental protection.

Immediate Safety and Handling Precautions

Spironolactone is classified as a hazardous substance with potential health risks. It is
suspected of causing cancer, may damage fertility or the unborn child, and may cause organ
damage through prolonged or repeated exposure[1]. Therefore, strict adherence to safety
protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear the following PPE when handling
Spironolactone:

e Gloves: Chemical-resistant gloves.[2]
» Protective Clothing: A lab coat or other protective garments.[3]

o Eye and Face Protection: Safety glasses with side shields or a face shield.[3]
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» Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is required when dusts are generated.[2]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of Spironolactone is to use an approved
hazardous waste disposal service[4]. For situations where this is not immediately available, and
for the disposal of small quantities of consumer-level products, the following FDA guidelines for
non-flush list medicines can be followed as a secondary measure, while remaining compliant
with local and institutional regulations[5][6].

Protocol for Disposal of Spironolactone:
« Initial Assessment:

o Determine if a drug take-back program or a licensed hazardous waste disposal service is
available. This is the preferred and most environmentally sound method of disposal.[5]

o |f a Take-Back Program is Unavailable, Proceed with Household Trash Disposal:

o Step 1: Removal from Original Packaging: Carefully remove the Spironolactone from its
original container(s).[5][6]

o Step 2: Admixture with Undesirable Substance: Mix the Spironolactone (do not crush
tablets or capsules) with an unpalatable substance to prevent diversion and accidental
ingestion by people or animals. Suitable materials include:

= Used coffee grounds
= Dirt
» Cat litter[5][6]

o Step 3: Containment: Place the mixture into a sealable container, such as a resealable
plastic bag, an empty can, or another container that can be tightly closed to prevent
leakage.[5]
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o Step 4: Final Disposal: Place the sealed container in the household trash.[5]

o Step 5: De-identification of Packaging: Before recycling or discarding the original
packaging, ensure all personal and identifying information is scratched out or removed to
protect privacy.[5][6]

Chemical and Physical Properties of Spironolactone

The following table summarizes key quantitative data for Spironolactone.

Property Value Reference
Molecular Formula C24H3204S [4171
Molecular Weight 416.6 g/mol [7]

Light cream-colored to light tan
Appearance ) [4107118]
crystalline powder

Solubility in Water Practically insoluble [8]

Soluble in alcohol and ethyl
o acetate; freely soluble in
Other Solubilities [8]
chloroform and benzene;

slightly soluble in methanol.

CAS Number 52-01-7 [1][4]

Spironolactone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Spironolactone.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Spironolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Spironolactone
https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Spironolactone
https://www.researchgate.net/figure/Chemical-Structure-of-Spironolactone_fig2_239488031
https://www.researchgate.net/figure/Chemical-Structure-of-Spironolactone_fig2_239488031
https://www.researchgate.net/figure/Chemical-Structure-of-Spironolactone_fig2_239488031
https://cdn.caymanchem.com/cdn/msds/9000324m.pdf
https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

@onolaetone fo@

Is a drug take-back program or
approved waste disposal plant available?

1. Remove from original container

'

2. Mix with an undesirable substance
(e.g., coffee grounds, dirt, cat litter)

,

3. Place mixture in a sealed container

l

4. Dispose of container in household trash

/

5. Redact personal info and
dispose of/recycle packaging

End of Disposal Process

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Spironolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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